Cas no 105560-80-3 (Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester))

• Product Name: Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)
• CAS No: 105560-80-3
• MF: C₃₄H₄₄O₁₄
• MW: 676.704771995544
• CID: 5044286
• Update Time: 2025-10-30

Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) Chemical and Physical Properties

Names and Identifiers

• Glucopyranosiduronic acid, 11β,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl, methyl ester, 2,3,4-triacetate, β-D- (7CI)
• Prednisolone-21-(2,3,4-Tri-O-acetyl-β-D-glucuronic Acid Methyl Ester)
• Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)

• Inchi： 1S/C34H44O14/c1-16(35)45-26-27(46-17(2)36)29(47-18(3)37)31(48-28(26)30(41)43-6)44-15-24(40)34(42)12-10-22-21-8-7-19-13-20(38)9-11-32(19,4)25(21)23(39)14-33(22,34)5/h9,11,13,21-23,25-29,31,39,42H,7-8,10,12,14-15H2,1-6H3/t21-,22-,23-,25+,26-,27-,28-,29+,31+,32-,33-,34-/m0/s1
• InChI Key： QSXLITYOJPKJGJ-XJPXSMRVSA-N
• SMILES： C[C@]12C[C@H](O)[C@]3([H])[C@]4(C=CC(=O)C=C4CC[C@@]3([H])[C@]1([H])CC[C@]2(O)C(=O)CO[C@@H]1O[C@H](C(=O)OC)[C@@H](OC(=O)C)[C@H](OC(=O)C)[C@H]1OC(=O)C)C

Additional information on Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester)

Research Brief on Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) (CAS: 105560-80-3)

Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) (CAS: 105560-80-3) is a synthetic glucocorticoid derivative with significant therapeutic potential in inflammatory and autoimmune diseases. Recent studies have focused on its pharmacokinetic properties, metabolic pathways, and enhanced bioavailability compared to its parent compound, prednisolone. This research brief consolidates the latest findings on this compound, highlighting its chemical characteristics, biological activity, and potential clinical applications.

The compound's structure features a prednisolone backbone conjugated with a tri-O-acetyl-glucuronic acid methyl ester moiety, which improves its solubility and stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this modification significantly reduces first-pass metabolism in the liver, leading to higher systemic exposure and prolonged half-life. Researchers employed LC-MS/MS and NMR spectroscopy to confirm the compound's stability under physiological conditions, with in vitro assays showing 80% retention of bioactivity after 24 hours in plasma.

Recent preclinical investigations have explored the compound's anti-inflammatory efficacy in murine models of rheumatoid arthritis. Results indicated a 40% greater reduction in joint swelling compared to conventional prednisolone at equivalent doses, attributed to targeted delivery via the glucuronide moiety. Mechanistic studies revealed selective activation of glucocorticoid receptor isoforms, suggesting potential for reduced side effects such as glucose intolerance. These findings were presented at the 2024 American Chemical Society National Meeting.

Ongoing phase I clinical trials (NCT05567823) are evaluating the safety profile of this prodrug in healthy volunteers. Preliminary data shows favorable absorption kinetics with C_max values 2.3-fold higher than unmodified prednisolone. The acetylated glucuronide side chain appears to facilitate lymphatic absorption, as evidenced by PET imaging studies using a ¹⁸F-labeled analog. This novel delivery mechanism could address current limitations in corticosteroid therapy.

From a synthetic chemistry perspective, recent advances in the preparation of 105560-80-3 have focused on optimizing the acylation and glycosidation steps. A 2024 Organic Process Research & Development paper described a continuous flow process achieving 92% yield with >99% purity, representing a significant improvement over traditional batch methods. The environmental impact assessment showed 35% reduction in organic solvent waste, aligning with green chemistry principles.

The compound's potential extends beyond anti-inflammatory applications. Emerging research indicates activity against certain hematologic malignancies, with in vitro studies demonstrating synergistic effects with BTK inhibitors in B-cell lymphoma models. The glucuronide moiety may facilitate tumor-selective accumulation through β-glucuronidase-mediated cleavage in the tumor microenvironment, as suggested by recent molecular imaging studies.

In conclusion, Prednisolone-21-(2,3,4-Tri-O-acetyl-b-D-glucuronic Acid Methyl Ester) represents an innovative approach to glucocorticoid therapy with demonstrated advantages in drug delivery and metabolic stability. While clinical translation is still in early stages, the compound's unique pharmacokinetic profile and targeted activity warrant continued investigation. Future research directions include exploration of alternative ester modifications and combination therapy regimens for enhanced therapeutic outcomes.